Cas no 1803765-00-5 (Ethyl 2-cyano-5-mercapto-4-(trifluoromethoxy)phenylacetate)

• Product Name: Ethyl 2-cyano-5-mercapto-4-(trifluoromethoxy)phenylacetate
• CAS No: 1803765-00-5
• MF: C₁₂H₁₀F₃NO₃S
• MW: 305.272912502289
• CID: 4945010
• Update Time: 2025-06-30

Ethyl 2-cyano-5-mercapto-4-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-5-mercapto-4-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C12H10F3NO3S/c1-2-18-11(17)5-7-4-10(20)9(3-8(7)6-16)19-12(13,14)15/h3-4,20H,2,5H2,1H3
• InChI Key： ZWTNMIZRFVHYFE-UHFFFAOYSA-N
• SMILES： SC1C(=CC(C#N)=C(C=1)CC(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 393
• XLogP3: 3.1
• Topological Polar Surface Area: 60.3

Additional information on Ethyl 2-cyano-5-mercapto-4-(trifluoromethoxy)phenylacetate

Comprehensive Overview of Ethyl 2-cyano-5-mercapto-4-(trifluoromethoxy)phenylacetate (CAS No. 1803765-00-5)

Ethyl 2-cyano-5-mercapto-4-(trifluoromethoxy)phenylacetate (CAS No. 1803765-00-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a cyano group, a mercapto group, and a trifluoromethoxy moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for fluorinated compounds in modern therapeutics.

The compound's CAS No. 1803765-00-5 serves as a critical identifier in chemical databases, ensuring accurate tracking and regulatory compliance. Its ethyl ester functionality enhances solubility, which is a key consideration in formulation development. Recent studies highlight its role in optimizing enzyme inhibition and receptor binding, aligning with the growing focus on precision medicine. Additionally, the trifluoromethoxy group contributes to metabolic stability, a hot topic in the design of next-generation pharmaceuticals.

In the agrochemical sector, Ethyl 2-cyano-5-mercapto-4-(trifluoromethoxy)phenylacetate is explored for its potential as a pesticide intermediate. The mercapto group offers reactivity for further derivatization, while the cyano group can enhance binding affinity to target proteins in pests. This aligns with the industry's shift toward eco-friendly and high-efficacy solutions, addressing global concerns about food security and sustainable agriculture.

Synthetic routes to CAS No. 1803765-00-5 often involve multi-step processes, including nucleophilic substitution and esterification. Researchers emphasize the importance of optimizing yield and purity, as impurities can affect downstream applications. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed for quality control, reflecting the compound's high-value niche in fine chemistry.

From a commercial perspective, Ethyl 2-cyano-5-mercapto-4-(trifluoromethoxy)phenylacetate is supplied by specialized manufacturers catering to R&D and industrial clients. Its pricing and availability are influenced by factors like raw material costs and regulatory approvals. The compound's patent landscape is also a point of interest, as innovators seek to protect novel applications in competitive markets.

Environmental and safety profiles of CAS No. 1803765-00-5 are rigorously evaluated, with data sheets detailing handling precautions. While not classified as hazardous under standard guidelines, proper storage conditions—such as protection from moisture and light—are recommended to maintain stability. This underscores the broader industry emphasis on green chemistry and responsible sourcing.

Looking ahead, the demand for fluorinated building blocks like Ethyl 2-cyano-5-mercapto-4-(trifluoromethoxy)phenylacetate is expected to rise, driven by advancements in medicinal chemistry and material science. Its integration into scalable synthetic protocols will likely expand its utility, positioning it as a key player in innovation-driven sectors.